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Compound of Interest

Compound Name: Octaethylene glycol

Cat. No.: B1677102 Get Quote

Ensuring the safe and environmentally responsible disposal of laboratory chemicals is a critical

component of research and development. This guide provides essential safety and logistical

information for the proper disposal of octaethylene glycol, tailored for researchers, scientists,

and drug development professionals.

Immediate Safety and Handling
Before initiating any disposal procedures, it is crucial to handle octaethylene glycol with

appropriate care. Always consult the Safety Data Sheet (SDS) for the specific product in use.

Personal Protective Equipment (PPE):

Gloves: Wear chemically resistant gloves.

Eye Protection: Safety glasses or goggles are required to prevent eye contact.[1]

Lab Coat: A standard laboratory coat should be worn to protect from skin contact.

In case of exposure, follow standard first-aid measures. For skin contact, wash immediately

with soap and water.[1] If inhaled, move to fresh air.[2] In case of eye contact, rinse cautiously

with water for several minutes.

Waste Characterization and Classification
The first step in proper disposal is to determine if the octaethylene glycol waste is hazardous.
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Pure Octaethylene Glycol: In its pure form, octaethylene glycol is not typically classified

as a hazardous waste under federal regulations. However, state and local regulations may

vary and should always be consulted.

Contaminated Octaethylene Glycol: If the octaethylene glycol has been used in a process

where it has come into contact with hazardous substances, such as heavy metals, it may be

classified as hazardous waste. For instance, used antifreeze containing glycols is often

considered hazardous due to contamination with metals like lead and cadmium. A thorough

contamination assessment is necessary to identify any and all potential hazards within the

waste.

Step-by-Step Disposal Plan
1. Waste Collection:

Collect waste octaethylene glycol in a dedicated, chemically compatible, and clearly

labeled container. High-density polyethylene is a suitable container material.

The container must have a secure, leak-proof lid to prevent spills.

2. Labeling and Storage:

Label the waste container with "Hazardous Waste" if it has been characterized as such,

along with the name "Octaethylene Glycol" and any other contaminants. Include the

accumulation start date.

Store the container in a designated, well-ventilated, cool, and dry area. Ensure the container

is kept tightly closed when not in use.

3. Disposal Request:

Once the container is full, or after a predetermined accumulation time, arrange for disposal

through your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor.

Never pour octaethylene glycol down the drain or dispose of it in the regular trash.

Improper disposal can lead to environmental contamination and legal penalties.
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4. Spill Management:

Small Spills: In the event of a small spill, alert personnel in the area and wear appropriate

PPE. Contain the spill using an absorbent material like sand or vermiculite. Collect the

absorbed material into a labeled container for hazardous waste disposal.

Large Spills: For large spills, evacuate the area and contact your institution's EHS or

emergency response team immediately.

Quantitative Data Summary
The following table summarizes key quantitative data for octaethylene glycol (CAS No. 5117-

19-1).

Property Value

CAS Number 5117-19-1

Molecular Formula C16H34O9

Molecular Weight 370.44 g/mol

Appearance Liquid

Relative Density 0.984～0.992g/cm3

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of octaethylene
glycol.
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Octaethylene Glycol Disposal Workflow

By adhering to these procedures, laboratory professionals can ensure the safe handling and

proper disposal of octaethylene glycol, thereby protecting both human health and the

environment. Always prioritize consulting your institution's specific guidelines and local

regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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